
Unveiling the Biological Activities of N,N-
Dimethyltetradecylamine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N-Dimethyltetradecylamine, a tertiary amine, and its derivative, N,N-
Dimethyltetradecylamine N-oxide (DMTDAO), are amphiphilic molecules with significant

surface-active properties. Beyond their industrial applications, these compounds exhibit notable

biological activities, primarily as antimicrobial agents. This technical guide provides an in-depth

analysis of the biological activities of N,N-Dimethyltetradecylamine, with a focus on its

antimicrobial efficacy and its potential interactions with cellular signaling pathways. This

document summarizes key quantitative data, details relevant experimental methodologies, and

provides visual representations of associated biological pathways and workflows to support

further research and development.

Antimicrobial Activity
N,N-Dimethyltetradecylamine and its N-oxide belong to the class of cationic surfactants,

which are known to disrupt microbial cell membranes. The antimicrobial efficacy is influenced

by the length of the alkyl chain, with the 14-carbon chain of N,N-Dimethyltetradecylamine
demonstrating significant activity against a range of microorganisms.
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The primary mechanism of antimicrobial action for N,N-Dimethyltetradecylamine is the

disruption of the cell membrane's integrity.[1] The positively charged head group of the

molecule interacts with the negatively charged components of the microbial cell membrane,

such as phospholipids and teichoic acids. This interaction leads to the disorganization of the

lipid bilayer, increased membrane permeability, and subsequent leakage of intracellular

components, ultimately resulting in cell death.

Quantitative Antimicrobial Data
The antimicrobial activity of N,N-Dimethyltetradecylamine N-oxide has been quantified using

the Minimum Inhibitory Concentration (MIC) assay. The MIC is the lowest concentration of an

antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

Microorganism Strain MIC (μM) Reference

Staphylococcus

aureus
ATCC 25923 ~100 [2]

Escherichia coli ATCC 25922 ~200 [2]

Table 1: Minimum Inhibitory Concentrations (MIC) of N,N-Dimethyltetradecylamine N-oxide.

Cytotoxicity
While effective against microbes, the surfactant nature of N,N-Dimethyltetradecylamine also

results in cytotoxicity towards mammalian cells. A thorough evaluation of its cytotoxic profile is

crucial for any potential therapeutic application.

Mechanism of Cytotoxicity
Similar to its antimicrobial action, the cytotoxicity of N,N-Dimethyltetradecylamine against

mammalian cells is primarily due to the disruption of the cell membrane. This can lead to cell

lysis and the release of intracellular components, such as lactate dehydrogenase (LDH).

Additionally, at sub-lytic concentrations, it may interfere with mitochondrial function, affecting

cellular metabolism and viability.
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Quantitative data on the half-maximal inhibitory concentration (IC50) of N,N-
Dimethyltetradecylamine against specific mammalian cell lines is not readily available in the

public domain. Researchers are encouraged to perform cytotoxicity assays to determine the

therapeutic index of this compound for any specific application.

Interaction with Signaling Pathways
Recent research has suggested that long-chain N,N-dimethylamines can influence cellular

signaling pathways. A notable example is the effect of the related compound, N,N-dimethyl-

hexadecylamine (DMHDA), on the cytokinin signaling pathway in the model plant Arabidopsis

thaliana.[3] This suggests that N,N-Dimethyltetradecylamine could potentially modulate

similar pathways in various biological systems.

Putative Interaction with the Cytokinin Signaling
Pathway
The cytokinin signaling pathway is a crucial regulator of plant growth and development. It

involves a multi-step phosphorelay system. Based on studies of similar molecules, N,N-
Dimethyltetradecylamine could potentially interact with the cytokinin receptors (AHKs),

thereby influencing downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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